7-Iodo-3,3-dimethyl-3,4-dihydropyrido[2,3-b]pyrazin-2(1H)-one

• Molecular Formula: C9H10IN3O
• Molecular Weight: 303.10 g/mol
• IUPAC Name: 7-iodo-3,3-dimethyl-1,4-dihydropyrido[2,3-b]pyrazin-2-one
• InChI: InChI=1S/C9H10IN3O/c1-9(2)8(14)12-6-3-5(10)4-11-7(6)13-9/h3-4H,1-2H3,(H,11,13)(H,12,14)
• InChI Key: KTLWPEOJBCZLPP-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC2=C(N1)N=CC(=C2)I)C

Description

7-Iodo-3,3-dimethyl-3,4-dihydropyrido[2,3-b]pyrazin-2(1H)-one is a useful research compound. Its molecular formula is C9H10IN3O and its molecular weight is 303.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-(5-Iodo-3-nitro-pyridin-2-ylamino)-2-methyl-propionic acid methyl ester (618 mg) was dissolved in ethanol. SnCl2.2H2O (5 eq) was added and the reaction mixture was heated to 80° C. for three (3) hours. The resulting precipitate was filtered and washed with ethanol to give the title compound as an off-white solid (46% yield). M.p.>300° C., LCMS: m/z=304.30 (M+H+), 1H-NMR (DMSO-d6, 400 MHz) δ 1.29 (s, 6H), 7.11 (bs, 1H), 7.16 (d, J=1.8 Hz, 1H), 7.80 (d, J=2.0 Hz, 1H), 10.38 (bs, 1H).

Synthesis routes and methods II

Procedure details

2-(5-Iodo-3-nitro-pyridin-2-ylamino)-2-methyl-propionic acid methyl ester (618 mg) was dissolved in ethanol. SnCl22H2O (5 eq) was added and the reaction mixture was heated to 80° C. for three (3) hours. The resulting precipitate was filtered and washed with ethanol to give the title compound as an off-white solid (46% yield). M.p.>300° C., LCMS: m/z=304.30 (M+H+), 1H-NMR (DMSO-d6, 400 MHz) δ 1.29 (s, 6H), 7.11 (bs, 1H), 7.16 (d, J=1.8 Hz, 1H), 7.80 (d, J=2.0 Hz, 1H), 10.38 (bs, 1H).